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Compound of Interest

Compound Name: Flephedrone

Cat. No.: B607461 Get Quote

For Immediate Implementation by Laboratory Personnel

Flephedrone (4-fluoromethcathinone or 4-FMC), a synthetic cathinone, is classified as a

Schedule I controlled substance in the United States and is subject to stringent disposal

regulations to mitigate risks of environmental contamination and diversion.[1] Adherence to the

procedural guidelines outlined below is mandatory for all researchers, scientists, and drug

development professionals handling this compound.

Chemical and Physical Properties
A comprehensive understanding of flephedrone's chemical properties is foundational to its

safe handling and disposal. The following table summarizes key quantitative data for

flephedrone and its hydrochloride salt.
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Property Value

Flephedrone Base

Chemical Formula C10H12FNO[2][3]

Molecular Weight 181.2 g/mol [2][3]

Flephedrone HCl

Chemical Formula C10H13ClFNO[2]

Molecular Weight 217.67 g/mol [2]

Melting Point 230.0 °C[4]

Appearance White crystalline powder[5]

Solubility Water-soluble[5]

Regulatory Framework: A Dual Mandate
The disposal of flephedrone is governed by regulations from both the Drug Enforcement

Administration (DEA) and the Environmental Protection Agency (EPA). As a controlled

substance, flephedrone must be rendered "non-retrievable" in accordance with DEA

standards.[6][7] Furthermore, as a hazardous pharmaceutical waste, it is subject to EPA

regulations, which strictly prohibit disposal via sewering or flushing.[8][9]

Step-by-Step Disposal Protocol
The following protocol provides a detailed, step-by-step methodology for the proper disposal of

flephedrone.

1. Initial Assessment and Segregation:

Identify all materials contaminated with flephedrone, including residual drug, personal

protective equipment (PPE), and cleaning materials.

Segregate flephedrone waste from other laboratory waste streams in a clearly labeled,

dedicated, and secure container.
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2. Selection of a DEA-Compliant Disposal Method:

There are two primary pathways for the compliant disposal of flephedrone:

Option A: DEA-Registered Reverse Distributor:

Engage a DEA-registered reverse distributor to manage the collection, transportation, and

destruction of the flephedrone waste.[10] This is the most straightforward method for

ensuring compliance.

Maintain meticulous records of the transfer, including the names of the authorized

personnel involved and the quantity of waste transferred.

Option B: On-Site Destruction:

On-site destruction must adhere to the DEA's "non-retrievable" standard, meaning the

substance cannot be transformed back into a usable form.[7]

Incineration: High-temperature incineration at a permitted facility is a recognized method

for achieving non-retrievable destruction.[9] Studies on the thermal degradation of

synthetic cathinones, including flephedrone, indicate that they decompose under such

conditions.[11][12]

Chemical Denaturation: Utilize a commercially available drug deactivation and disposal

system. These systems typically employ activated carbon to adsorb and denature the

chemical structure of the controlled substance, rendering it non-retrievable.[7]

3. Documentation and Record-Keeping:

Maintain a detailed log of all flephedrone disposal activities.

For on-site destruction, the process must be witnessed by at least two authorized

employees.[7]

All disposal records must be retained for a minimum of two years and be available for

inspection by the DEA.[7]
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Experimental Workflow for Disposal
The logical workflow for the proper disposal of flephedrone is illustrated in the diagram below.

This visualization outlines the decision-making process and the necessary steps to ensure

regulatory compliance and safety.
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Caption: Flephedrone Disposal Workflow Diagram
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By adhering to these rigorous disposal procedures, laboratories can ensure the safe and

compliant management of flephedrone waste, thereby protecting both personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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